Cas no 1042564-27-1 (2-Amino-1-(4-methyl-[1,4]diazepan-1-yl)-ethanone)

• Product Name: 2-Amino-1-(4-methyl-[1,4]diazepan-1-yl)-ethanone
• CAS No: 1042564-27-1
• MF: C₈H₁₇N₃O
• MW: 171.240081548691
• CID: 2161638
• Update Time: 2025-06-13

2-Amino-1-(4-methyl-[1,4]diazepan-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(4-methyl-[1,4]diazepan-1-yl)-ethanone
• 2-amino-1-(4-methyl-1,4-diazepan-1-yl)ethanone
• AM90512
• 2-Amino-1-(4-methyl-[1,4]diazepan-1-yl)ethanone

• Inchi： 1S/C8H17N3O/c1-10-3-2-4-11(6-5-10)8(12)7-9/h2-7,9H2,1H3
• InChI Key： FIWLXOVBBIJLJX-UHFFFAOYSA-N
• SMILES： O=C(CN)N1CCN(C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 49.6

Additional information on 2-Amino-1-(4-methyl-[1,4]diazepan-1-yl)-ethanone

Comprehensive Overview of 2-Amino-1-(4-methyl-[1,4]diazepan-1-yl)-ethanone (CAS No. 1042564-27-1): Properties, Applications, and Research Insights

2-Amino-1-(4-methyl-[1,4]diazepan-1-yl)-ethanone (CAS No. 1042564-27-1) is a specialized organic compound garnering significant attention in pharmaceutical and biochemical research. This molecule features a unique diazepane ring structure coupled with an amino ketone functional group, making it a versatile intermediate for drug discovery and medicinal chemistry applications. Its molecular formula, C₈H₁₅N₃O, and precise structural configuration contribute to its reactivity and potential utility in designing novel therapeutic agents.

The compound's 4-methyl-[1,4]diazepane moiety is particularly noteworthy, as diazepane derivatives are increasingly explored for their bioactivity in modulating central nervous system (CNS) targets. Researchers have investigated similar scaffolds for applications in neurology, psychiatry, and metabolic disorders, aligning with current trends in precision medicine and targeted drug delivery. The 2-amino ethanone segment further enhances its potential as a building block for small-molecule inhibitors or GPCR ligands, topics frequently searched in academic and industrial R&D circles.

Recent literature highlights the growing demand for heterocyclic compounds like 2-Amino-1-(4-methyl-[1,4]diazepan-1-yl)-ethanone in fragment-based drug design (FBDD). This approach, often queried in AI-driven drug discovery platforms, leverages small molecular fragments to optimize binding affinity—a technique gaining traction due to computational advancements. The compound's balanced lipophilicity (LogP ~0.5) and hydrogen-bonding capacity make it suitable for lead optimization studies, a hot topic in cheminformatics discussions.

From a synthetic chemistry perspective, the CAS 1042564-27-1 compound exemplifies modern strategies in scaffold diversification. Its preparation typically involves reductive amination or N-alkylation protocols, with researchers often searching for "green chemistry alternatives" to improve yield and sustainability. Analytical characterization via LC-MS and NMR (frequently searched techniques) confirms its high purity (>95%), a critical parameter for preclinical studies.

The pharmacological potential of 4-methyl-diazepane derivatives intersects with trending health topics like neurodegeneration and circadian rhythm regulation. While 2-Amino-1-(4-methyl-[1,4]diazepan-1-yl)-ethanone itself remains under investigation, structurally related compounds show promise in kinase inhibition—a dominant theme in oncology research queries. This positions the molecule as a candidate for structure-activity relationship (SAR) studies, particularly in allosteric modulator development.

Quality control protocols for CAS 1042564-27-1 emphasize HPLC purity standards and residual solvent analysis, addressing industry concerns about compound reproducibility. These procedures align with ICH guidelines—a frequently searched regulatory framework—ensuring compatibility with GLP and GMP requirements for translational research.

Emerging computational tools like molecular docking and QSAR modeling (popular search terms in bioinformatics) enable virtual screening of this compound against novel biological targets. Such applications resonate with the pharmaceutical industry's shift toward AI-augmented R&D, where heterocyclic scaffolds are prioritized for their three-dimensional diversity.

Storage and handling recommendations for 2-Amino-1-(4-methyl-[1,4]diazepan-1-yl)-ethanone typically suggest inert atmosphere conditions at -20°C, reflecting standard practices for amino ketone stability. These protocols address common laboratory queries about compound shelf-life and degradation prevention—key concerns in high-throughput screening environments.

The commercial availability of CAS 1042564-27-1 through specialty chemical suppliers caters to the growing market for pharmaceutical intermediates. Procurement trends indicate rising demand for such building blocks, particularly among researchers investigating privileged structures in medicinal chemistry—a concept widely discussed in recent ACS publications and patent literature.

Ongoing research explores the metabolic stability and cytochrome P450 interactions of diazepane-containing compounds like 2-Amino-1-(4-methyl-[1,4]diazepan-1-yl)-ethanone. These studies respond to the pharmaceutical industry's focus on ADME optimization, a persistent theme in drug development seminars and webinar searches.

In conclusion, 2-Amino-1-(4-methyl-[1,4]diazepan-1-yl)-ethanone represents a chemically intriguing and pharmacologically relevant scaffold. Its dual functionalization as both an amino compound and ketone derivative positions it at the intersection of multiple drug discovery paradigms, from covalent inhibitors to bioconjugation strategies. As the scientific community continues to explore underexplored chemical space, compounds like CAS 1042564-27-1 will undoubtedly play pivotal roles in advancing next-generation therapeutics.